Cas no 51549-29-2 (2',3'-Di-O-(tert-butyldimethylsilyl)-2'-deoxycytidine)

• Product Name: 2',3'-Di-O-(tert-butyldimethylsilyl)-2'-deoxycytidine
• CAS No: 51549-29-2
• MF: C₂₁H₄₁N₃O₄Si₂
• MW: 455.738947629929
• CID: 1061903
• PubChem ID: 6618603
• Update Time: 2025-04-20

2',3'-Di-O-(tert-butyldimethylsilyl)-2'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• 2',3'-Di-O-(tert-butyldimethylsilyl)-2'-deoxycytidine
• 3',5'-O-bis(tert-butyldimethylsilyl)dc
• ChemDiv1_027381
• HMS664M13
• 51549-29-2
• AKOS002134094

• Inchi： 1S/C21H41N3O4Si2/c1-20(2,3)29(7,8)26-14-16-15(28-30(9,10)21(4,5)6)13-18(27-16)24-12-11-17(22)23-19(24)25/h11-12,15-16,18H,13-14H2,1-10H3,(H2,22,23,25)
• InChI Key： CKWHPVGBUBYJIT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CC(N2C(N=C(C=C2)N)=O)OC1CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 455.26355987g/mol
• Monoisotopic Mass: 455.26355987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Melting Point: 186-188°C
• Solubility: Dimethylsulfoxide, Ethylacetate

2',3'-Di-O-(tert-butyldimethylsilyl)-2'-deoxycytidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)